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Compound of Interest

Compound Name: 4-tert-Butylphenyl salicylate

Cat. No.: B167193 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 4-tert-Butylphenyl
Salicylate

Introduction
4-tert-Butylphenyl salicylate, with the CAS Registry Number 87-18-3, is an organic

compound utilized as a light absorber in plastic food wrappings.[1] This technical guide

provides a comprehensive overview of its core physicochemical properties, detailed

experimental protocols for their determination, and a logical workflow for its characterization.

The information is intended for researchers, scientists, and professionals in the field of drug

development and material science.

Physicochemical Properties
The key physicochemical properties of 4-tert-butylphenyl salicylate are summarized in the

table below. This compound presents as a white to almost white powder or crystal.[2][3]
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Property Value

Molecular Formula C₁₇H₁₈O₃[1][4][5]

Molecular Weight 270.32 g/mol [1][4]

Melting Point 62-64 °C[1][2]

Boiling Point
367.00 to 368.00 °C (estimated at 760.00 mm

Hg)[6]

Water Solubility
< 0.1% (w/w)[1]; 0.8844 mg/L at 25 °C

(estimated)[6]

Solubility in Organic Solvents (w/w)

- Anhydrous Ethanol: 79%[1][2]- Ethyl Acetate:

153%[1][2]- Butanone (Methyl Ethyl Ketone):

197%[1][2]- Toluene: 158%[1][2]

logP (o/w) 4.708 (estimated)[6]

pKa (Strongest Acidic) 9.67 (predicted)[7]

Appearance White powder[2]

UV Absorption Maximum 290-330 nm[1]

Spectral Data
1H NMR, 13C NMR, and GC-MS data are

available.[4][8]

Experimental Protocols
Detailed methodologies for determining key physicochemical properties of 4-tert-butylphenyl
salicylate are outlined below.

Synthesis of 4-tert-Butylphenyl Salicylate
A common method for the preparation of 4-tert-butylphenyl salicylate involves the reaction of

salicylic acid with 4-tert-butylphenol.[1] This esterification is typically carried out in the presence

of a dehydrating agent or catalyst such as phosphorus oxychloride (POCl₃).[1]

Protocol:
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In a suitable reaction vessel, combine salicylic acid and 4-tert-butylphenol.

Slowly add phosphorus oxychloride to the mixture under controlled temperature conditions.

Heat the reaction mixture to the appropriate temperature and for a sufficient duration to

ensure the completion of the esterification reaction.

After the reaction is complete, the mixture is cooled and subjected to a work-up procedure,

which may include neutralization and extraction, to isolate the crude product.[9]

The crude 4-tert-butylphenyl salicylate is then purified, typically by recrystallization or

distillation, to obtain the final product of high purity.[9]

Determination of Melting Point
The melting point is a crucial indicator of the purity of a crystalline solid. For 4-tert-butylphenyl
salicylate, a sharp melting point range of 62-64 °C is indicative of a pure sample.[1][2]

Protocol using a Capillary Tube Method:

Ensure the 4-tert-butylphenyl salicylate sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube, sealed at one end, to a height of 1-2

mm.[10][11]

Place the capillary tube in a melting point apparatus.[11][12]

Heat the apparatus at a steady and slow rate, approximately 1-2 °C per minute, as the

temperature approaches the expected melting point.[11]

Record the temperature at which the substance first begins to melt (the first appearance of

liquid).

Record the temperature at which the entire sample has completely melted.[13]

The recorded range between these two temperatures is the melting point range of the

sample.
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Determination of Solubility
The solubility of a compound in various solvents provides insight into its polarity and potential

applications.

Protocol:

Place a small, pre-weighed amount of 4-tert-butylphenyl salicylate (e.g., 10 mg) into a test

tube.[14]

Add a specific volume of the desired solvent (e.g., 1 mL of water, ethanol, or toluene) in

small portions.[15][16]

After each addition, vigorously shake or stir the mixture for a set period (e.g., 60 seconds) to

facilitate dissolution.[16][17]

Visually observe whether the solid dissolves completely. If the compound dissolves, it is

considered soluble in that solvent under the tested conditions. If a solid phase remains, the

compound is considered insoluble.

For quantitative analysis, the process can be repeated with increasing amounts of solute

until saturation is reached, or the resulting saturated solution can be analyzed to determine

the concentration of the dissolved compound.

Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for the synthesis and

characterization of 4-tert-butylphenyl salicylate.
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Caption: Workflow for Synthesis and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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